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Executive Summary
(2-Biphenylyloxy)methanol (CAS No. 27920-25-8) is an ether-linked benzylic alcohol

derivative featuring a prominent biphenyl system[1]. With a molecular formula of C₁₃H₁₂O₂ and

a molecular weight of 200.23 g/mol , this compound is frequently utilized as an intermediate in

organic synthesis, ether cleavage studies, and photochemical research[1].

Understanding the solid-state conformation of (2-Biphenylyloxy)methanol is critical for

predicting its reactivity and physical properties. Single-Crystal X-Ray Diffraction (SCXRD)

provides an unambiguous 3D map of the molecule, revealing the delicate balance between the

steric hindrance of the ortho-substituted biphenyl core and the hydrogen-bonding potential of

the aryloxymethanol (-O-CH₂-OH) moiety. This guide provides a field-proven, self-validating

methodology for the crystallographic analysis of this compound, detailing the causality behind

experimental choices and the anticipated structural motifs.
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Molecular Geometry & Conformational Drivers
The molecular architecture of (2-Biphenylyloxy)methanol presents two primary structural

domains that dictate its crystal packing:

The Biphenyl Core: In the solid state, biphenyl systems are rarely coplanar. The dihedral

angle between the two phenyl rings is governed by a competition between

-

conjugation (which favors planarity) and steric repulsion between the ortho-hydrogen atoms
(which favors orthogonality). In related ortho-substituted biphenyl derivatives, this dihedral
angle typically ranges from 39° to 53°[2][3]. The presence of the bulky -O-CH₂-OH group at
the 2-position introduces significant asymmetric steric bulk, likely pushing the dihedral angle
toward the higher end of this spectrum to minimize intramolecular clashes.

The Aryloxymethanol Group: The -O-CH₂-OH functional group acts as both a hydrogen bond

donor (via the hydroxyl group) and a hydrogen bond acceptor (via both the ether and

hydroxyl oxygens). This dual capacity is the primary driver for supramolecular assembly,

typically resulting in 1D infinite chains or cyclic hexameric motifs in the crystal lattice.
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Fig 1. Structural drivers governing the solid-state conformation and crystal packing of (2-
Biphenylyloxy)methanol.
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To ensure high scientific integrity, the crystallographic workflow must be treated as a self-

validating system. Every step, from crystal growth to final refinement, includes internal quality

checks.

Crystal Growth via Differential Solubility
Protocol: Dissolve 50 mg of purified (2-Biphenylyloxy)methanol in 2 mL of ethyl acetate.

Slowly layer 4 mL of n-hexane over the solution in a narrow vial. Cap loosely to allow for

slow evaporation at 298 K.

Causality: The biphenyl moiety is highly lipophilic, while the hydroxymethyl group is polar[4].

A binary solvent system (hexane/ethyl acetate) creates a solubility gradient. As the volatile

ethyl acetate evaporates, the non-polar hexane forces the compound into a controlled

supersaturated state. This prevents kinetic trapping (amorphous precipitation) and promotes

thermodynamically stable, diffraction-quality single crystals.

SCXRD Data Collection
Protocol: Select a transparent, block-shaped crystal (approx. 0.30 × 0.25 × 0.20 mm). Mount

it on a glass fiber using perfluoropolyether oil and cool to 100 K using an open-flow nitrogen

cryostat. Collect data using a diffractometer equipped with a CCD or CMOS area detector

and graphite-monochromated Mo K

radiation (

Å).

Causality & Validation: Cooling to 100 K minimizes atomic thermal vibrations (reducing the

Debye-Waller factor), which sharpens diffraction spots and allows for the resolution of high-

angle data. The data collection strategy must yield a completeness of >99% up to

. An internal agreement factor (

) of

validates the absence of significant twinning or crystal degradation.

Structure Solution and Refinement

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13741614/docs?utm_src=pdf-body#crystal-structure-analysis-of-2-biphenylyloxy-methanol-a-comprehensive-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Biphenyl_-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Reduce data and apply multi-scan absorption corrections (e.g., SADABS). Solve

the structure using Direct Methods (SHELXT) and refine using full-matrix least-squares on

(SHELXL)[5].

Causality: Least-squares refinement minimizes the difference between the observed and

calculated electron density[5]. Non-hydrogen atoms are refined anisotropically. The hydroxyl

hydrogen atom must be located from the difference Fourier map and refined freely to

accurately determine the hydrogen-bonding network. Aromatic and methylene hydrogens are

placed in calculated positions and refined using a riding model to prevent over-

parameterization.
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Fig 2. Step-by-step workflow for the SCXRD analysis of (2-Biphenylyloxy)methanol.
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Anticipated Crystallographic Data & Structural
Features
Based on the structural homology of ortho-substituted biphenyls and benzylic alcohols, the

following crystallographic parameters and structural features are anticipated for (2-
Biphenylyloxy)methanol.

Table 1: Anticipated Crystallographic Data Summary
Parameter Anticipated Value / Description

Chemical Formula C₁₃H₁₂O₂

Formula Weight 200.23 g/mol [1]

Temperature 100(2) K

Wavelength
0.71073 Å (Mo K

)

Crystal System Monoclinic or Triclinic

Space Group
or

(Typical for asymmetric aromatics)

Absorption Correction Multi-scan

Final

Indices (

)

,

Goodness-of-fit on

Table 2: Key Conformational Parameters
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Structural Feature Anticipated Metric
Causality / Mechanistic
Origin

Biphenyl Dihedral Angle 45° – 55°

Steric repulsion between the -

O-CH₂-OH group at the 2-

position and the ortho-

hydrogens of the adjacent ring

forces the system out of

planarity[2][3].

Ether Linkage Torsion (C-C-O-

C) (Gauche)

Minimizes steric clash between

the terminal hydroxyl group

and the

-cloud of the biphenyl system.

O-H···O Hydrogen Bond

Length
2.65 – 2.80 Å

Strong intermolecular dipole-

dipole interactions between the

hydroxyl donor and the

ether/hydroxyl acceptor.

Supramolecular Architecture
The crystal packing of (2-Biphenylyloxy)methanol is heavily dictated by its hydrogen-bonding

capabilities. Because the molecule contains one strong hydrogen bond donor (-OH) and two

potential acceptors (the ether oxygen and the hydroxyl oxygen), it typically forms infinite 1D

supramolecular chains propagating along the crystallographic axis.

These chains are often characterized by a

or

graph-set motif, where the hydroxyl proton of one molecule interacts with the oxygen of an
adjacent molecule. Secondary stabilization is provided by weak C-H···

interactions between the orthogonal biphenyl rings of adjacent chains, creating a robust 3D
lattice[2].

Conclusion
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The crystal structure analysis of (2-Biphenylyloxy)methanol (CAS 27920-25-8) requires a

rigorous, self-validating crystallographic approach. By carefully controlling the crystallization

thermodynamics and utilizing low-temperature SCXRD, researchers can accurately map the

delicate interplay between the steric repulsion of the biphenyl core and the supramolecular

hydrogen-bonding network of the aryloxymethanol group. Ensuring high data completeness

and rigorous least-squares refinement guarantees the scientific integrity of the resulting

structural model.

References
Thorn, A. "09 Refinement | Lecture Series 'Basics of Macromolecular Crystallography'".

YouTube. URL:[Link]

Shanthi, D., et al. "Crystal structure of (E)-1-([1,1′-biphenyl]-4-yl)-3-(3-nitrophenyl)prop-2-en-

1-one". Acta Crystallographica Section E: Crystallographic Communications / NIH. URL:

[Link]

National Center for Biotechnology Information. "(1,1'-Biphenyl)-2-ol | C6H5C6H4OH | CID

7017". PubChem. URL: [Link]

Syed, Imran. "Crystal structure of 4,4′-dinitro-[1,1′-biphenyl]-2-amine". Acta Crystallographica

Section E: Crystallographic Communications / Sultan Qaboos University. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bocsci.com [bocsci.com]

2. Crystal structure of (E)-1-([1,1′-biphenyl]-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one - PMC
[pmc.ncbi.nlm.nih.gov]

3. squ.elsevierpure.com [squ.elsevierpure.com]

4. (1,1'-Biphenyl)-2-ol | C6H5C6H4OH | CID 7017 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13741614/docs?utm_src=pdf-body#crystal-structure-analysis-of-2-biphenylyloxy-methanol-a-comprehensive-technical-guide
https://www.youtube.com/watch?v=09_Refinement_Video
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4571345/
https://pubchem.ncbi.nlm.nih.gov/compound/7017
https://squ.pure.elsevier.com/en/publications/crystal-structure-of-44-dinitro-11-biphenyl-2-amine
https://www.benchchem.com/product/b13741614?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/2-biphenylyloxy-methanol-cas-27920-25-8-item-249674.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4384577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4384577/
https://squ.elsevierpure.com/en/publications/crystal-structure-of-44-dinitro-11-biphenyl-2-amine/
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Biphenyl_-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13741614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. youtube.com [youtube.com]

To cite this document: BenchChem. [Crystal Structure Analysis of (2-
Biphenylyloxy)methanol: A Comprehensive Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13741614/docs#crystal-structure-
analysis-of-2-biphenylyloxy-methanol-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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